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Compound of Interest

Compound Name: Phenyl anthranilate

CAS No.: 10268-69-6

Cat. No.: B084988

Get Quote

An In-Depth Technical Guide to the Crystal Structure Analysis of Phenyl Anthranilate

Foreword: From Molecule to Medicine
For the drug development professional, a molecule's chemical formula is merely the opening

chapter of a long and complex story. The true narrative—how it will behave in a biological

system, interact with a target protein, or be formulated into a viable therapeutic—is written in its

three-dimensional structure. The precise arrangement of atoms in space, governed by the

subtle interplay of bond lengths, angles, and intermolecular forces, dictates function. Phenyl
anthranilate, a derivative of the versatile anthranilic acid scaffold, represents a class of

compounds with significant potential in medicinal chemistry, notably as a precursor for anti-

inflammatory agents.[1][2] Understanding its solid-state conformation through crystal structure

analysis is not an academic exercise; it is a critical step in rational drug design, enabling us to

predict and modify its physicochemical properties, from solubility to receptor binding affinity.

This guide, prepared from the perspective of a senior application scientist, eschews a simple

recitation of facts. Instead, it provides a comprehensive, field-proven roadmap for the de novo

determination and analysis of the phenyl anthranilate crystal structure. We will delve into the

causality behind each experimental choice, presenting a self-validating workflow that ensures

data integrity from initial synthesis to final structural refinement. Our objective is to empower
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researchers to move beyond the two-dimensional page and unlock the three-dimensional

secrets that govern molecular efficacy.

Part I: Synthesis and Purification: The Prerequisite
for Quality Crystals
A fundamental tenet of crystallography is that the quality of the crystal can never exceed the

purity of the starting material. Therefore, a robust and well-characterized synthesis is the

bedrock of any successful structure determination. Phenyl anthranilate is a phenyl ester of 2-

aminobenzoic acid.[3] The most direct and reliable route to its synthesis is through

esterification.

Rationale for Synthetic Approach
We will employ a classic Steglich esterification. This method is chosen for its mild reaction

conditions, which minimizes the risk of side reactions, such as N-acylation of the aniline moiety.

The use of dicyclohexylcarbodiimide (DCC) as a coupling agent and 4-dimethylaminopyridine

(DMAP) as a catalyst provides high yields and purity under ambient conditions.

Experimental Protocol: Synthesis of Phenyl Anthranilate
Materials:

Reagent/Solve
nt

Formula M.W. ( g/mol ) Amount Moles

Anthranilic Acid C₇H₇NO₂ 137.14 5.0 g 0.036

Phenol C₆H₆O 94.11 3.4 g 0.036

DCC C₁₃H₂₂N₂ 206.33 8.3 g 0.040

DMAP C₇H₁₀N₂ 122.17 0.44 g 0.0036

Dichloromethane

(DCM)
CH₂Cl₂ 84.93 200 mL -

Step-by-Step Procedure:
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Reaction Setup: To a 500 mL round-bottom flask under a nitrogen atmosphere, add

anthranilic acid (5.0 g) and phenol (3.4 g). Dissolve the solids in 150 mL of anhydrous

dichloromethane (DCM).

Catalyst Addition: Add 4-dimethylaminopyridine (DMAP) (0.44 g) to the solution and stir for 5

minutes until it fully dissolves.

Initiation: Cool the flask to 0°C in an ice bath. In a separate beaker, dissolve

dicyclohexylcarbodiimide (DCC) (8.3 g) in 50 mL of anhydrous DCM. Add this DCC solution

dropwise to the reaction mixture over 30 minutes. A white precipitate of dicyclohexylurea

(DCU) will begin to form.

Reaction: Allow the reaction to warm to room temperature and stir for 12-18 hours. The

progress can be monitored by Thin Layer Chromatography (TLC) using a 7:3 hexanes:ethyl

acetate mobile phase.

Workup & Purification:

Filter the reaction mixture to remove the precipitated DCU.

Transfer the filtrate to a separatory funnel and wash sequentially with 1 M HCl (2 x 50 mL),

saturated NaHCO₃ solution (2 x 50 mL), and brine (1 x 50 mL).

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent in vacuo

to yield the crude product.

Final Purification: Purify the crude solid via column chromatography on silica gel, eluting with

a gradient of hexanes and ethyl acetate. Combine the pure fractions and remove the solvent

to yield phenyl anthranilate as a white to off-white solid.[4] Confirm identity and purity using

¹H NMR and Mass Spectrometry.

Synthesis and Purification Workflow
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Synthesis

Workup

Purification & QC

1. Dissolve Anthranilic Acid & Phenol in DCM

2. Add DMAP Catalyst

3. Cool to 0°C & Add DCC Solution

4. Stir at RT for 12-18h

5. Filter DCU Precipitate

6. Sequential Washes (Acid, Base, Brine)

7. Dry Organic Layer & Concentrate

8. Column Chromatography

9. Characterize (NMR, MS)

Pure Phenyl Anthranilate
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Select & Mount Crystal on Cryo-Loop

Flash-Cool in N₂ Stream (100 K)

Collect Diffraction Data on Diffractometer

Process Data (Unit Cell, Space Group, Intensities)

Solve Structure (Direct Methods) -> Initial Model

Refine Structure (Least-Squares) -> Final Model

Validate & Analyze Structure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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